Cas no 200427-07-2 ((2-amino-3-pyridinyl)-[1,1'-biphenyl]-4-yl-methanone)

• Product name: (2-amino-3-pyridinyl)-[1,1'-biphenyl]-4-yl-methanone
• CAS No: 200427-07-2
• MF: C₁₈H₁₄N₂O
• MW: 274.31656
• CID: 908896
• PubChem ID: 29920805

(2-amino-3-pyridinyl)-[1,1'-biphenyl]-4-yl-methanone Chemical and Physical Properties

Names and Identifiers

• (2-amino-3-pyridinyl)-[1,1'-biphenyl]-4-yl-methanone
• (2-aminopyridin-3-yl)-(4-phenylphenyl)methanone
• (2-AMINO-PYRIDIN-3-YL)-[1,1'-BIPHENYL]-4-YL-METHANONE
• AC-12844
• AG-E-46694
• CTK4E3132
• KB-205779
• (2-aminopyridin-3-yl)(biphenyl-4-yl)methanone
• (2-Amino-3-pyridinyl)-[1,1-biphenyl]-4-yl-methanone
• AKOS015961027
• (2-Aminopyridin-3-yl)([1,1'-biphenyl]-4-yl)methanone
• 200427-07-2
• DTXSID70652116

• Inchi： InChI=1S/C18H14N2O/c19-18-16(7-4-12-20-18)17(21)15-10-8-14(9-11-15)13-5-2-1-3-6-13/h1-12H,(H2,19,20)
• InChI Key： FKUAEKAYDVXDPM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)C3=C(N=CC=C3)N

Computed Properties

• Exact Mass: 274.11072
• Monoisotopic Mass: 274.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.98